5-(benzo[d][1,3]dioxol-5-yl)-N-(3,5-dichlorobenzyl)pyrimidin-4-amine

• Molecular Formula: C18H13Cl2N3O2
• Molecular Weight: 374.22
• IUPAC Name: 5-(1,3-benzodioxol-5-yl)-N-[(3,5-dichlorophenyl)methyl]pyrimidin-4-amine
• InChI: InChI=1S/C18H13Cl2N3O2/c19-13-3-11(4-14(20)6-13)7-22-18-15(8-21-9-23-18)12-1-2-16-17(5-12)25-10-24-16/h1-6,8-9H,7,10H2,(H,21,22,23)
• InChI Key: JQSJAVBMIMDUFO-UHFFFAOYSA-N
• SMILES: C1OC2=C(O1)C=C(C=C2)C3=CN=CN=C3NCC4=CC(=CC(=C4)Cl)Cl
• Appearance: Solid powder
• solubility: Soluble in DMSO
• synonyms: ML315; ML 315; ML-315.

Description

ML315 is a synthetic organic compound that has gained attention in scientific research due to its inhibitory activity against the CDC-like kinase (CLK) and dual specificity tyrosine-phosphorylation-regulated kinase (DYRK) families . These kinases play crucial roles in various cellular processes, making ML315 a valuable tool in studying kinase-related pathways and potential therapeutic applications.

Scientific Research Applications

ML315 has a wide range of scientific research applications, including:

Chemistry: ML315 is used as a chemical probe to study the structure-activity relationships of kinase inhibitors and to develop new kinase-targeting compounds.

Biology: In biological research, ML315 is employed to investigate the roles of CLK and DYRK kinases in cellular processes, such as mRNA splicing and signal transduction.

Medicine: ML315 has potential therapeutic applications in cancer and neurological diseases due to its ability to inhibit specific kinases involved in these conditions.

Industry: While primarily a research tool, ML315’s insights into kinase inhibition can inform the development of new drugs and therapeutic strategies.

Preparation Methods

The synthesis of ML315 involves several steps, starting with the preparation of the core pyrimidine structure. The synthetic route typically includes the following steps:

Formation of the Pyrimidine Core: The pyrimidine core is synthesized through a series of condensation reactions involving appropriate starting materials.

Substitution Reactions: The core structure is then modified by introducing various substituents, such as the benzodioxolyl and dichlorophenyl groups, through substitution reactions.

Purification: The final compound is purified using techniques like recrystallization or chromatography to obtain ML315 in its pure form.

Chemical Reactions Analysis

ML315 undergoes several types of chemical reactions, including:

Oxidation: ML315 can be oxidized under specific conditions to form oxidized derivatives.

Reduction: Reduction reactions can modify the functional groups on ML315, leading to reduced forms of the compound.

Substitution: Various substitution reactions can introduce different substituents onto the pyrimidine core, altering its chemical properties.

Common reagents and conditions used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The major products formed from these reactions depend on the specific reagents and conditions used.

Mechanism of Action

ML315 exerts its effects by inhibiting the activity of CLK and DYRK kinases. These kinases are involved in the phosphorylation of serine and threonine residues in target proteins, which regulates various cellular processes. By inhibiting these kinases, ML315 can modulate pathways related to mRNA splicing, cell cycle regulation, and signal transduction . The molecular targets of ML315 include CLK1, CLK2, CLK4, DYRK1A, and DYRK1B .

Comparison with Similar Compounds

ML315 is unique in its dual inhibitory activity against both CLK and DYRK kinases. Similar compounds include:

Compound 17: Another pyrimidine-based inhibitor with activity against CLK and DYRK kinases.

Compound 35: A related compound identified in the same medicinal chemistry set as ML315, with similar inhibitory properties.

Other Pyrimidine Inhibitors: Various pyrimidine-based inhibitors have been developed to target CLK and DYRK kinases, each with unique structure-activity relationships.

ML315 stands out due to its high selectivity and potency, making it a valuable tool for studying kinase-related pathways and potential therapeutic applications .